Cas no 2380651-53-4 (O2-tert-butyl O3-ethyl (1S,3S,4S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate)

• Product Name: O2-tert-butyl O3-ethyl (1S,3S,4S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate
• CAS No: 2380651-53-4
• MF: C₁₅H₂₃F₂NO₄
• MW: 319.344231843948
• CID: 5108197
• PubChem ID: 72208083
• Update Time: 2025-07-16

O2-tert-butyl O3-ethyl (1S,3S,4S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-2,3-dicarboxylic acid, 5,5-difluoro-, 2-(1,1-dimethylethyl) 3-ethyl ester, (1S,3S,4S)-
• O2-tert-butyl O3-ethyl (1S,3S,4S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate
• 2380651-53-4
• 2-O-tert-butyl 3-O-ethyl (1S,3S,4S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate
• 2-tert-butyl 3-ethyl (1S,3S,4S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate
• P14010
• Ethyl (1R,3R,4R)-rel-2-Boc-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylate
• DTXSID001106128
• 2-Azabicyclo[2.2.2]octane-2,3-dicarboxylic acid, 5,5-difluoro-, 2-(1,1-dimethylethyl) 3-ethyl ester, (1R,3R,4R)-rel-
• 1392803-20-1
• PS-17420
• F89816
• O2-tert-butyl O3-ethyl exo-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate
• MFCD22209821
• MFCD24843161
• (1S,3S,4S)-2-tert-butyl 3-ethyl 5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate
• Ethyl(1R,3R,4R)-rel-2-Boc-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylate-E15296

• Inchi： 1S/C15H23F2NO4/c1-5-21-12(19)11-10-7-6-9(8-15(10,16)17)18(11)13(20)22-14(2,3)4/h9-11H,5-8H2,1-4H3/t9-,10-,11-/m0/s1
• InChI Key： ITEAXDCAQXHQHV-DCAQKATOSA-N
• SMILES： [C@]12([H])CC[C@]([H])(C(F)(F)C1)[C@@H](C(OCC)=O)N2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 319.15951454g/mol
• Monoisotopic Mass: 319.15951454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Additional information on O2-tert-butyl O3-ethyl (1S,3S,4S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate

Comprehensive Analysis of O2-tert-butyl O3-ethyl (1S,3S,4S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate (CAS No. 2380651-53-4)

The compound O2-tert-butyl O3-ethyl (1S,3S,4S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate (CAS No. 2380651-53-4) is a highly specialized bicyclic dicarboxylate derivative with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry and fluorinated backbone make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

One of the key features of O2-tert-butyl O3-ethyl (1S,3S,4S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate is its stereoselective synthesis, which allows for precise control over its three-dimensional configuration. This attribute is critical in modern medicinal chemistry, where the spatial arrangement of atoms can drastically influence a compound's biological activity. The presence of fluorine atoms further enhances its metabolic stability and binding affinity, aligning with the growing trend of fluorine incorporation in drug design.

In recent years, the demand for highly functionalized bicyclic compounds like CAS No. 2380651-53-4 has surged, driven by advancements in catalysis and green chemistry. Researchers are exploring sustainable methods to synthesize such molecules, reducing reliance on hazardous reagents. This compound's tert-butyl and ethyl ester groups also offer versatility in downstream modifications, making it a preferred choice for structure-activity relationship (SAR) studies.

From an industrial perspective, O2-tert-butyl O3-ethyl (1S,3S,4S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate is gaining attention for its scalability and compatibility with continuous flow chemistry. These attributes address the pharmaceutical industry's need for efficient and cost-effective production processes. Additionally, its azabicyclo[2.2.2]octane core is a privileged scaffold in fragment-based drug discovery, further elevating its relevance in cutting-edge research.

For those searching for "fluorinated bicyclic dicarboxylate synthesis" or "CAS 2380651-53-4 applications," this compound represents a convergence of innovation and practicality. Its role in addressing challenges like blood-brain barrier penetration and selective enzyme modulation positions it as a focal point in next-generation therapeutics. As the scientific community continues to unravel its potential, O2-tert-butyl O3-ethyl (1S,3S,4S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate is poised to play a pivotal role in shaping the future of small-molecule drug development.